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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physiological and molecular effects of
pharmacological inhibition of Transmembrane Protease, Serine 6 (TMPRSS6) with the
established phenotypes of Tmprss6 genetic models. The data presented herein serves to
cross-validate the on-target effects of TMPRSS6 inhibitors, a promising therapeutic strategy for
iron overload disorders.

The Role of TMPRSSG6 in Iron Homeostasis

TMPRSSS6, also known as matriptase-2, is a liver-expressed transmembrane serine protease
that acts as a key negative regulator of hepcidin, the central hormone governing systemic iron
balance.[1] Under conditions of low iron, TMPRSS6 cleaves the bone morphogenetic protein
(BMP) co-receptor hemojuvelin (HJV), thereby dampening the BMP/SMAD signaling pathway
and suppressing hepcidin transcription.[1][2] This reduction in hepcidin levels leads to
increased iron absorption from the gut and release from stores.
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Conversely, the absence or inhibition of TMPRSS6 activity results in elevated BMP/SMAD
signaling, leading to inappropriately high hepcidin levels, which in turn restricts iron availability
for erythropoiesis, causing iron-refractory iron deficiency anemia (IRIDA).[1][3] This well-
defined phenotype in genetic models provides a robust benchmark for evaluating the efficacy
and specificity of pharmacological inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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